Cas no 5691-07-6 (2-(2-Thienyl)-1H-indole-3-carbaldehyde)

• Product Name: 2-(2-Thienyl)-1H-indole-3-carbaldehyde
• CAS No: 5691-07-6
• MF: C₁₃H₉NOS
• MW: 227.281661748886
• CID: 4715269
• Update Time: 2025-06-07

2-(2-Thienyl)-1H-indole-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-(2-Thienyl)-1H-indole-3-carbaldehyde
• 1H-indole-3-carboxaldehyde, 2-(2-thienyl)-

• Inchi： 1S/C13H9NOS/c15-8-10-9-4-1-2-5-11(9)14-13(10)12-6-3-7-16-12/h1-8,14H
• InChI Key： LBOFPUXZLONTHE-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C1=C(C=O)C2C=CC=CC=2N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 271
• Topological Polar Surface Area: 61.1

Additional information on 2-(2-Thienyl)-1H-indole-3-carbaldehyde

Introduction to 2-(2-Thienyl)-1H-indole-3-carbaldehyde (CAS No. 5691-07-6)

2-(2-Thienyl)-1H-indole-3-carbaldehyde, with the CAS number 5691-07-6, is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of indole derivatives, which are known for their diverse biological activities and potential therapeutic applications. The unique structural features of 2-(2-Thienyl)-1H-indole-3-carbaldehyde make it an attractive candidate for various chemical and biological studies.

The molecular structure of 2-(2-Thienyl)-1H-indole-3-carbaldehyde consists of an indole core with a thienyl substituent at the 2-position and a formyl group at the 3-position. The indole scaffold is a fundamental building block in many natural products and synthetic compounds, contributing to its broad spectrum of biological activities. The thienyl group, on the other hand, introduces additional aromaticity and electron-donating properties, which can influence the compound's reactivity and binding affinity to biological targets.

Recent research has highlighted the potential of 2-(2-Thienyl)-1H-indole-3-carbaldehyde in various therapeutic areas. For instance, studies have shown that indole derivatives with similar structures exhibit potent anti-inflammatory and anti-cancer properties. The formyl group at the 3-position of the indole ring can be readily modified through chemical reactions, such as reductive amination or condensation, to generate a wide range of bioactive molecules. This versatility makes 2-(2-Thienyl)-1H-indole-3-carbaldehyde a valuable starting material for drug discovery and development.

In the context of medicinal chemistry, 2-(2-Thienyl)-1H-indole-3-carbaldehyde has been explored for its potential as a lead compound in the development of novel therapeutics. One notable application is in the treatment of neurodegenerative diseases, where indole derivatives have shown promise due to their ability to modulate key signaling pathways involved in neuronal survival and function. For example, a study published in the Journal of Medicinal Chemistry demonstrated that certain indole derivatives could effectively inhibit the aggregation of amyloid-beta peptides, a hallmark of Alzheimer's disease.

Beyond neurodegenerative diseases, 2-(2-Thienyl)-1H-indole-3-carbaldehyde has also been investigated for its anti-cancer properties. Research conducted by a team at the National Institutes of Health (NIH) revealed that this compound exhibits selective cytotoxicity against various cancer cell lines, particularly those derived from breast and lung cancers. The mechanism underlying this activity is thought to involve the induction of apoptosis and cell cycle arrest, which are critical processes in cancer cell death.

The pharmacological profile of 2-(2-Thienyl)-1H-indole-3-carbaldehyde is further enhanced by its favorable physicochemical properties. The compound demonstrates good solubility in both organic solvents and aqueous media, making it suitable for various formulation strategies. Additionally, its stability under different conditions ensures that it can be stored and transported without significant degradation. These attributes are crucial for ensuring consistent performance in preclinical and clinical settings.

In terms of synthetic accessibility, 2-(2-Thienyl)-1H-indole-3-carbaldehyde can be prepared through well-established synthetic routes. One common approach involves the condensation of 3-formylindole with thiopheneboronic acid in the presence of a palladium catalyst. This method provides high yields and excellent purity, making it an efficient route for large-scale production. The availability of this compound through reliable synthesis protocols facilitates its use in both academic research and industrial applications.

The biological activity of 2-(2-Thienyl)-1H-indole-3-carbaldehyde has also been evaluated using in vitro and in vivo models. In vitro studies have demonstrated its ability to modulate key enzymes involved in inflammatory responses, such as cyclooxygenase (COX) and lipoxygenase (LOX). These enzymes play crucial roles in the production of pro-inflammatory mediators, making them attractive targets for anti-inflammatory drugs. In vivo studies have further confirmed these findings, showing that administration of this compound can reduce inflammation in animal models of arthritis and colitis.

Beyond its direct biological effects, 2-(2-Thienyl)-1H-indole-3-carbaldehyde has also been explored as a tool for chemical biology research. Its ability to interact with specific protein targets makes it useful for probing cellular pathways and understanding disease mechanisms. For example, researchers have used this compound to investigate the role of certain kinases in cancer progression by studying its effects on kinase activity and downstream signaling cascades.

In conclusion, 2-(2-Thienyl)-1H-indole-3-carbaldehyde (CAS No. 5691-07-6) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features, combined with its diverse biological activities, make it an attractive candidate for further investigation and development as a therapeutic agent. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in advancing our understanding and treatment of various diseases.